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dihydrochloride

Cat. No.: B1284213 Get Quote

An In-depth Technical Guide to 5-Amino-8-hydroxyquinoline dihydrochloride

Introduction
5-Amino-8-hydroxyquinoline dihydrochloride is a versatile heterocyclic aromatic organic

compound. As a derivative of 8-hydroxyquinoline, it belongs to a class of compounds known for

their potent metal-chelating properties and diverse biological activities.[1] This guide provides a

comprehensive overview of its chemical properties, synthesis, biological activities, and

applications, tailored for researchers, scientists, and professionals in drug development. The

dihydrochloride salt form enhances the compound's stability and solubility, making it suitable for

a variety of research and synthetic applications.

Chemical and Physical Properties
5-Amino-8-hydroxyquinoline dihydrochloride is typically an orange to dark red crystalline

powder.[2] Its fundamental properties are summarized in the table below.
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Property Value References

IUPAC Name
5-aminoquinolin-8-

ol;dihydrochloride
[3]

Synonyms
5-Amino-8-quinolinol

dihydrochloride
[2]

CAS Number 21302-43-2 [2][3]

Molecular Formula C₉H₈N₂O · 2HCl [2]

Molecular Weight 233.09 g/mol [2][3]

Appearance
Orange to amber to dark red

crystalline powder
[2]

Melting Point 279 °C (decomposes) [2]

Purity ≥95-98% (HPLC) [2][4]

Topological Polar Surface Area 59.1 Å² [3]

Density
1.363 g/cm³ (Predicted for free

base)
[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 5-Amino-8-
hydroxyquinoline dihydrochloride. The following table summarizes available spectral data.

Spectrum Type Data Reference Source

¹H NMR Spectral data available Varian CFT-20[3]

¹³C NMR Spectral data available
Tokyo Kasei Kogyo Company,

Ltd.[3]

Infrared (IR)
FTIR (KBr Wafer) and ATR-IR

spectra available

Aldrich, Tokyo Kasei Kogyo

Company, Ltd.[3]
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Solubility Profile
The dihydrochloride form of 5-amino-8-hydroxyquinoline is intended to improve its solubility in

aqueous solutions compared to its free base. While quantitative data is limited in the literature,

a qualitative solubility profile can be predicted based on its structure.

Solvent Type Examples Expected Solubility Rationale

Polar Protic
Water, Ethanol,

Methanol

Sparingly to

Moderately Soluble

The dihydrochloride

salt form enhances

aqueous solubility.

Hydrogen bonding

with the hydroxyl,

amino, and chloride

ions facilitates

dissolution, though the

hydrophobic quinoline

core can limit high

solubility.[6]

Polar Aprotic DMSO, DMF
Moderately to Highly

Soluble

These solvents are

effective at solvating

both the polar

functional groups and

the aromatic ring

system.[6]

Non-Polar Toluene, Hexane Low to Insoluble

The overall polarity

from the amino,

hydroxyl, and

dihydrochloride

moieties prevents

dissolution in non-

polar solvents.[6]
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A common and efficient method for preparing 5-Amino-8-hydroxyquinoline involves the catalytic

reduction of 5-nitro-8-hydroxyquinoline.[7] This process avoids the need for subsequent

recrystallization, yielding a high-purity product.[7]

Experimental Protocol: Reduction of 5-Nitro-8-
hydroxyquinoline[9]

Reaction Setup: Add 5-nitro-8-hydroxyquinoline and a Pd/C catalyst (5% w/w, 25g per mole

of substrate) to isopropanol in a reaction vessel.

Heating: Raise the temperature of the mixture to 70°C.

Reagent Addition: Slowly add an 80% aqueous solution of hydrazine hydrate to the heated

mixture over a period of 30-35 minutes. The molar ratio of hydrazine hydrate to 5-nitro-8-

hydroxyquinoline should be between 1.5:1 and 2.0:1.

Reflux: Once the addition is complete, heat the mixture to reflux and maintain for

approximately 4 hours.

Filtration: After the reflux period, filter the hot reaction mixture to remove the Pd/C catalyst.

Crystallization: Allow the filtrate to stand undisturbed at room temperature for 8-12 hours.

Product Isolation: The product, 5-amino-8-hydroxyquinoline, will precipitate as brown-yellow

columnar crystals. Isolate the crystals by filtration. The method is reported to produce high

yields without requiring further purification.[7]
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Fig. 1: Synthesis workflow for 5-Amino-8-hydroxyquinoline.
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Biological Activity and Signaling Pathways
The biological activity of 5-Amino-8-hydroxyquinoline dihydrochloride is largely attributed to

its 8-hydroxyquinoline scaffold, which is a known metal chelator and a privileged structure in

medicinal chemistry.[1][8] Derivatives of 8-hydroxyquinoline exhibit a wide range of effects,

including antimicrobial, anticancer, and antineurodegenerative properties.[1][9]

Antimicrobial and Anticancer Activity
5-Amino-8-hydroxyquinoline and its metal complexes (with Cu²⁺ and Fe³⁺) have demonstrated

significant antibacterial activity, particularly against S. aureus, as well as antifungal effects.[10]

[11] Furthermore, it has shown cytotoxicity against human cancer cell lines, including HeLa

(cervical cancer) and MCF-7 (breast cancer), suggesting its potential as an anticancer agent.

[10][11] The parent compound, 8-hydroxyquinoline, and its derivatives are believed to exert

some of their anticancer effects through the chelation of biologically important metal ions like

copper and zinc.[1]

Activity in Neurodegenerative Disease Models
Derivatives of 8-hydroxyquinoline have been investigated for their therapeutic potential in

neurodegenerative diseases.[9] Studies on human neuroblastoma (SH-SY5Y) cells showed

that 8-hydroxyquinoline derivatives could protect against neuronal cell death induced by high

glucose levels.[9] This protective effect is mediated through the attenuation of the calpain-

calpastatin signaling pathway.[9] High glucose leads to an increase in intracellular calcium,

which activates calpain, a protease that triggers cell death pathways. 8-hydroxyquinoline

derivatives were found to reduce the expression of calpain under these conditions.[9]
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Fig. 2: Inhibition of the Calpain-Calpastatin signaling pathway.

Applications
The unique properties of 5-Amino-8-hydroxyquinoline dihydrochloride make it a valuable

compound in several scientific fields.[2]

Pharmaceutical Development: It serves as a key precursor and building block in the

synthesis of novel bioactive compounds and potential drug candidates, particularly for

antimicrobial and anticancer agents.[2] Its ability to cross the blood-brain barrier is also being

explored for developing treatments for neurodegenerative diseases.[2]

Analytical Chemistry: As a chelating agent, it is used as a reagent for the detection and

quantification of metal ions in various samples.[2]

Material Science: The compound is used in research to form novel metal complexes, which

have potential applications in catalysis and the development of new materials.[2] It has been

successfully incorporated into electrospun polymer fibers to create materials with

antibacterial and anticancer properties.[10]
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Biochemical Research: Its fluorescent properties make it suitable for use as a probe in

certain biochemical assays for detecting specific biomolecules.[2]

Safety and Handling
5-Amino-8-hydroxyquinoline dihydrochloride is classified as a hazardous substance. It is

known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[3]

Precautionary Measures: Standard laboratory personal protective equipment (PPE),

including gloves, eye shields, and a dust mask (type N95 or equivalent), should be worn

when handling the compound.

Handling: Avoid breathing dust. Use only in well-ventilated areas.

Storage: Store at room temperature in a dry, well-sealed container.[2] Some suppliers note

that the compound is air-sensitive.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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